Cas no 81536-18-7 (2-tert-butylsulfonylacetonitrile)

• Product Name: 2-tert-butylsulfonylacetonitrile
• CAS No: 81536-18-7
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD00051622
• CID: 733543
• PubChem ID: 2778536
• Update Time: 2024-12-09

2-tert-butylsulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylsulfonylacetonitrile
• 2-(tert-Butylsulfonyl)acetonitrile
• t-butylsulfonylacetonitrile
• TERT-BUTANESULFONYLACETONITRILE
• TERT-BUTANESULPHONYLACETONITRILE
• 2-[(1,1-Dimethylethyl)sulfonyl]acetonitrile (ACI)
• Acetonitrile, [(1,1-dimethylethyl)sulfonyl]- (9CI)
• (tert-Butylsulfonyl)acetonitrile
• 2-(2-Methylpropane-2-sulfonyl)acetonitrile
• tert-Butylsulfonylacetonitrile
• SCHEMBL9017756
• 2-(tert-butylsulphonyl)acetonitrile
• CS-0319391
• MFCD00051622
• 9C-101
• DB-025722
• CCG-53929
• AKOS005104766
• 81536-18-7
• (2-Methylpropane-2-sulfonyl)acetonitrile
• ZRCYCIRRPIYJOU-UHFFFAOYSA-N
• SR-01000643054-1
• Maybridge1_004678
• 2-tert-butylsulfonylethanenitrile
• HMS554M14
• J-506626
• DTXSID301002038
• CHEMBL5268174
• A840155

• MDL： MFCD00051622
• Inchi： 1S/C6H11NO2S/c1-6(2,3)10(8,9)5-4-7/h5H2,1-3H3
• InChI Key： ZRCYCIRRPIYJOU-UHFFFAOYSA-N
• SMILES： N#CCS(C(C)(C)C)(=O)=O
• BRN： 4370746

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.135g/cm3
• Melting Point: 141 °C
• Boiling Point: 324.9ºC at 760mmHg
• Flash Point: 150.3ºC
• Refractive Index: 1.455
• PSA: 66.31000
• LogP: 1.80408
• Solubility: Insoluble in water

2-tert-butylsulfonylacetonitrile Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22